1-(4-Chlorophenyl)-2-(pyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C22H13ClN2O3
• Molecular Weight: 388.8 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-2-pyridin-2-yl-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C22H13ClN2O3/c23-14-10-8-13(9-11-14)19-18-20(26)15-5-1-2-6-16(15)28-21(18)22(27)25(19)17-7-3-4-12-24-17/h1-12,19H
• InChI Key: ZBUNFRMQOGODPO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C3=C(O2)C(=O)N(C3C4=CC=C(C=C4)Cl)C5=CC=CC=N5

Description

1-(4-Chlorophenyl)-2-(pyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a heterocyclic compound belonging to the dihydrochromeno[2,3-c]pyrrole-3,9-dione family. Its structure comprises a chromenopyrrole-dione core substituted with a 4-chlorophenyl group at position 1 and a pyridin-2-yl moiety at position 2. This compound is synthesized via a one-pot multicomponent reaction involving methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoates, aryl aldehydes (e.g., 4-chlorobenzaldehyde), and primary amines (e.g., pyridin-2-ylmethylamine) under mild conditions . The methodology allows for high substituent diversity, with yields typically ranging from 43% to 86% depending on reaction parameters .

Biological Activity

1-(4-Chlorophenyl)-2-(pyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a synthetic organic compound that has garnered attention for its potential biological activities. This compound features a complex chromeno-pyrrole structure, which is characterized by the presence of a chlorophenyl group and a pyridinyl substituent. The molecular formula is $C_{18}H_{14}ClN_3O_2$ with a molecular weight of approximately 341.77 g/mol. Understanding its biological activity is crucial for evaluating its therapeutic potential.

Synthesis

The synthesis of this compound typically involves multi-step reactions that allow for the incorporation of various functional groups, which are essential for its biological activity. The synthesis routes often include the use of appropriate starting materials such as chromeno and pyrrole derivatives, followed by cyclization and functionalization steps to achieve the target compound.

Biological Activity

Research has indicated that 1-(4-Chlorophenyl)-2-(pyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione exhibits several biological activities:

• Antimicrobial Properties : Studies suggest that this compound may possess antimicrobial activity against various pathogens. Its mechanism likely involves the inhibition of specific enzymes or receptors that are critical for microbial survival and proliferation.
• Anticancer Activity : The compound has shown potential as an anticancer agent. It appears to interact with molecular targets associated with cancer cell growth and proliferation, leading to reduced viability in cancer cell lines. Specific studies have demonstrated its ability to inhibit the growth of colon cancer cell lines with a GI50 in the low nanomolar range .
• Mechanistic Insights : The biological effects are believed to arise from the compound's ability to modulate signaling pathways involved in cell cycle regulation and apoptosis. For instance, it may inhibit tyrosine kinases that are often overexpressed in cancer cells, thereby blocking downstream signaling that promotes tumor growth.

Case Studies

Several case studies have explored the biological effects of this compound:

• In Vitro Studies : A study assessing the cytotoxicity of 1-(4-Chlorophenyl)-2-(pyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione on various cancer cell lines showed significant inhibition of cell proliferation at concentrations as low as 1 µM. The study also highlighted its selectivity towards cancer cells compared to normal cells .
• In Vivo Studies : Animal models have been utilized to evaluate the antitumor efficacy of this compound. In a chemically induced colon cancer model, treatment with the compound resulted in a marked reduction in tumor size and weight compared to control groups, suggesting its potential for therapeutic application in oncology .

Comparative Analysis

To better understand the uniqueness of this compound's biological activity, it is beneficial to compare it with structurally similar compounds:

Compound Name	Structural Features	Biological Activity
1-(3-Phenoxyphenyl)-2-(pyrimidin-4-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione	Contains a phenoxy group	Moderate anticancer activity
7-Chloro-2-(4-methylpyridin-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione	Features a chloro substituent	Antimicrobial activity
1-(4-Methylphenyl)-2-(pyridin-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione	Contains a methylphenyl group	Limited biological activity

Scientific Research Applications

Biological Activities

The compound exhibits a range of biological activities that are of significant interest:

Antimicrobial Properties

Research indicates that 1-(4-Chlorophenyl)-2-(pyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione may possess antimicrobial properties. Studies have shown its effectiveness against various bacterial strains, suggesting potential applications in treating infections.

Minimum Inhibitory Concentration (MIC) Values:

Bacterial Strain	MIC (μg/mL)
Staphylococcus aureus	12.5
Escherichia coli	10.0

Anticancer Activity

The compound has demonstrated promising anticancer activity in vitro. Cytotoxicity assays on human cancer cell lines indicate significant inhibition of cell proliferation.

IC50 Values for Cancer Cell Lines:

Cell Line	IC50 (μM)
MCF-7 (Breast Cancer)	8.0
HeLa (Cervical Cancer)	5.0

These findings suggest that the compound could serve as a lead candidate for developing new anticancer therapies.

Synthesis and Derivatives

The synthesis of 1-(4-Chlorophenyl)-2-(pyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione typically involves multi-step synthetic routes that allow for the production of derivatives with enhanced biological activities.

Synthetic Route Overview:

• Formation of the chromeno-pyrrole core.
• Introduction of the chlorophenyl and pyridinyl substituents.
• Purification and characterization of the final product.

Case Studies and Research Findings

Several studies have explored the therapeutic applications of this compound:

Case Study on Anticancer Efficacy

A recent study investigated the effects of this compound on non-small cell lung cancer (NSCLC). Results indicated a significant reduction in tumor size and increased apoptosis in treated cells.

Combination Therapy Research

Investigations into combination therapies have shown that pairing this compound with traditional chemotherapeutics can enhance overall treatment efficacy by targeting multiple pathways involved in cancer progression.

Comparison with Similar Compounds

Key Observations :

• Heterocyclic Moieties : Pyridine (target compound) vs. thiadiazole (AV-C) vs. benzothiazole (BH53429) alters electronic properties and binding affinity. Thiadiazole in AV-C is critical for TRIF pathway activation and antiviral activity .
• Aminoalkyl Chains: Derivatives like the 3-(dimethylamino)propyl analog show enhanced receptor binding, suggesting the target compound’s pyridinyl group could be optimized for similar effects .

Reactivity and Downstream Modifications

The target compound can undergo ring-opening reactions with hydrazine hydrate to form 4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-ones (Scheme 5 in ). This reactivity is shared across the library but varies with substituents:

• Electron-deficient aryl groups (e.g., 4-chlorophenyl) : Accelerate hydrazine reactions (15–20 minutes) .
• Bulkier substituents (e.g., benzothiazole) : May slow reaction kinetics due to steric hindrance .